Cas no 2137859-30-2 (2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde)

• Product Name: 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde
• CAS No: 2137859-30-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5772128
• PubChem ID: 165451236
• Update Time: 2025-06-09

2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde
• EN300-705271
• 2137859-30-2
• 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde

• Inchi： 1S/C13H18O2/c1-4-13(2,3)11-7-10(8-14)12(15-11)9-5-6-9/h7-9H,4-6H2,1-3H3
• InChI Key： JKSBLTIBHCOWRV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=C1C1CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde

Exploring 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde (CAS No. 2137859-30-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde (CAS No. 2137859-30-2) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This furan-carbaldehyde derivative combines a cyclopropyl group with a branched alkyl substituent, offering a distinctive reactivity profile that makes it valuable in pharmaceutical research, agrochemical development, and material science. Its CAS number 2137859-30-2 serves as a critical identifier for researchers seeking high-purity samples or detailed spectroscopic data.

The growing demand for heterocyclic aldehydes like this compound is driven by their role as intermediates in synthesizing complex molecules. Recent trends in green chemistry and sustainable synthesis have spotlighted such compounds, as they often enable shorter synthetic routes with higher atom economy. Users frequently search for "furan derivatives in drug discovery" or "cyclopropyl-containing aldehydes applications," reflecting the compound's relevance in cutting-edge research. The presence of both furan and aldehyde functionalities allows for diverse transformations, including condensation reactions and nucleophilic additions.

Analytical characterization of CAS 2137859-30-2 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics that rank highly in academic search queries. The compound's stability under various conditions makes it particularly useful for multistep synthesis, addressing another common search theme among synthetic chemists. Its 2-methylbutan-2-yl side chain contributes to enhanced lipophilicity, a property frequently investigated in queries about "improving drug bioavailability" or "structure-property relationships."

In material science applications, this furan-carbaldehyde derivative has shown promise as a precursor for functional polymers and coordination complexes, aligning with trending searches for "organic electronic materials." The cyclopropyl moiety's angle strain often leads to interesting reactivity patterns, making the compound a subject of mechanistic studies—a fact reflected in the popularity of searches like "strained ring chemistry mechanisms."

Quality control of 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde remains a key concern for industrial users, as evidenced by frequent searches for "HPLC methods for furan aldehydes." The compound's shelf life and storage conditions (often inquired as "stability of substituted furancarboxaldehydes") are crucial for maintaining its synthetic utility. Recent patent literature reveals growing interest in using this building block for bioconjugation and prodrug design, areas that dominate current medicinal chemistry discussions.

From an environmental perspective, the biodegradation pathways of such functionalized furans have become a hot topic, matching search trends toward "eco-friendly chemical degradation." The compound's low toxicity profile (a frequently searched attribute) makes it attractive compared to traditional aromatic aldehydes. Computational chemists often investigate its molecular docking potential, corresponding to rising searches for "in silico screening of small molecules."

The synthesis of CAS 2137859-30-2 typically involves palladium-catalyzed cross-coupling or Vilsmeier-Haack formylation—methods that consistently appear in synthesis-focused queries. Its crystalline form (often searched as "X-ray structure of furan aldehydes") provides valuable insights into molecular packing and intermolecular interactions. The compound's UV-Vis absorption characteristics make it relevant to photochemistry studies, another area witnessing increased search activity.

As regulatory requirements tighten globally, the REACH compliance status of such compounds generates significant search traffic. The scalability of its production (a common concern phrased as "kilogram-scale synthesis of heterocycles") remains crucial for industrial adoption. Recent publications highlighting its use in click chemistry applications have further boosted its profile in research circles.

In conclusion, 2-Cyclopropyl-5-(2-methylbutan-2-yl)furan-3-carbaldehyde represents a prime example of how targeted molecular design can yield compounds with wide-ranging utility. Its growing presence in both academic literature and industrial applications ensures continued interest, as reflected in diverse search patterns from "furan aldehyde protection strategies" to "cyclopropyl ring-opening reactions." The compound's versatility across multiple chemistry disciplines positions it as a valuable asset in the modern researcher's toolkit.